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Compound of Interest

Compound Name: 4-Cyanopyridine

Cat. No.: B195900 Get Quote

For laboratory professionals engaged in the dynamic fields of research and drug development,

the safe handling of chemical compounds is paramount. This guide provides essential,

immediate safety and logistical information for the use of 4-Cyanopyridine, ensuring that your

vital work can proceed with the utmost attention to safety and operational efficiency.

Chemical Profile and Hazards

4-Cyanopyridine (CAS No. 100-48-1), also known as isonicotinonitrile, is a beige solid organic

compound.[1] It is classified as a combustible material and is harmful if swallowed, in contact

with skin, or inhaled.[2][3][4] The compound can cause skin and serious eye irritation, and may

also lead to respiratory irritation.[2][5]
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity (Oral,

Dermal, Inhalation)
alt text Warning

H302+H312+H332:

Harmful if swallowed,

in contact with skin or

if inhaled.[4]

Skin

Corrosion/Irritation
alt text Warning

H315: Causes skin

irritation.[2]

Serious Eye

Damage/Eye Irritation
alt text Warning

H319: Causes serious

eye irritation.[2]

Specific target organ

toxicity (single

exposure)

alt text Warning
H335: May cause

respiratory irritation.[2]

Personal Protective Equipment (PPE)
To mitigate the risks associated with handling 4-Cyanopyridine, the following personal

protective equipment is mandatory.[6][7]

Body Part Required PPE Standard

Eyes/Face

Safety goggles/Chemical

Safety glasses and Face

shield.[6]

EN166 (EU) or OSHA 29 CFR

1910.133 (US).[1][3]

Hands
Appropriate protective gloves

(chemical impermeable).[6][7]

EU Directive 89/686/EEC and

the standard EN 374.[7]

Body
Chemical resistant clothing

and boots.[6]
Standard EN368.[6]

Respiratory
NIOSH or European Standard

EN 149 approved respirator.[6]

29CFR 1910.134 (OSHA) or

European Standard EN 149.[6]

Operational and Disposal Plans

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://wap.guidechem.com/encyclopedia/4-cyanopyridine-dic1634.html
https://store.apolloscientific.co.uk/storage/msds/OR301182_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR301182_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR301182_msds.pdf
https://www.benchchem.com/product/b195900?utm_src=pdf-body
https://www.jubilantingrevia.com/uploads/files/8msds_0022gjghs14div.2sds4-cyanopyridine.pdf
https://www.echemi.com/sds/4-cyanopyridine-pid_Seven1177.html
https://www.jubilantingrevia.com/uploads/files/8msds_0022gjghs14div.2sds4-cyanopyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC110870250&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_395109344_Cyanopyridine-CASNO-100-48-1-MSDS.pdf
https://www.jubilantingrevia.com/uploads/files/8msds_0022gjghs14div.2sds4-cyanopyridine.pdf
https://www.echemi.com/sds/4-cyanopyridine-pid_Seven1177.html
https://www.echemi.com/sds/4-cyanopyridine-pid_Seven1177.html
https://www.jubilantingrevia.com/uploads/files/8msds_0022gjghs14div.2sds4-cyanopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/8msds_0022gjghs14div.2sds4-cyanopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/8msds_0022gjghs14div.2sds4-cyanopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/8msds_0022gjghs14div.2sds4-cyanopyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure that an emergency eyewash station and safety shower

are readily accessible.[1] The work area must be well-ventilated.[2][8]

Personal Protective Equipment (PPE): Don the required PPE as detailed in the table above.

Handling: Avoid all personal contact, including the inhalation of dust or fumes.[2] Minimize

dust generation and accumulation.[8] Do not eat, drink, or smoke in the handling area.[2][6]

Storage: Store 4-Cyanopyridine in a tightly closed container in a cool, dry, and well-

ventilated area.[8] Keep it away from incompatible substances such as strong oxidizing

agents, strong acids, and strong bases.[1][8]

After Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[2][6] Contaminated work clothing should be laundered separately before reuse.[2]

Spill and Emergency Procedures
Minor Spills: For dry spills, use dry clean-up procedures to avoid generating dust.[2] Sweep

or vacuum up the material and place it into a sealed container for disposal.[8] For wet spills,

absorb the material and place it in a labeled container for disposal.[2] Wash the spill area

with large amounts of water.[2]

Major Spills: Evacuate the area and deny entry to unnecessary personnel.[6] Alert

emergency services.[2]

Fire: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish a

fire.[3] Wear self-contained breathing apparatus and full protective gear.[1]

First Aid:

In case of skin contact: Immediately remove all contaminated clothing and wash the

affected area with soap and running water.[2]
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In case of eye contact: Immediately flush the eyes with large amounts of water for at least

15 minutes, occasionally lifting the eyelids.[6] Seek immediate medical attention.[6]

If inhaled: Move the person to fresh air. If breathing has stopped, give artificial respiration.

[6][7] Seek immediate medical attention.[6]

If swallowed: Do not induce vomiting.[6] Rinse the mouth with water and call a poison

center or doctor if you feel unwell.[3][6]

Disposal Plan
Dispose of 4-Cyanopyridine and any contaminated materials in accordance with local, state,

and federal regulations.[6] This may involve offering surplus and non-recyclable solutions to a

licensed disposal company.[3] Contaminated packaging should be disposed of as unused

product.[3]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 4-Cyanopyridine,

from preparation to disposal.

Preparation
(Ventilation, Emergency Equipment)

Don PPE
(Gloves, Goggles, Lab Coat, Respirator)

Proceed Chemical Handling
(Weighing, Transferring)

Proceed

Secure Storage
(Cool, Dry, Ventilated)

Store Unused

Post-Handling Procedures
(Hand Washing, Decontamination)

After Use

Emergency Response
(Spill, Fire, First Aid)

If Incident Occurs

Waste Disposal
(Sealed Containers, Licensed Disposal)

Dispose Waste

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4-Cyanopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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